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Compound of Interest

Compound Name: FR900359

Cat. No.: B1674037

Essential guidance for the safe handling and disposal of the selective Gag/11/14 inhibitor,
FR900359, is critical for maintaining a secure laboratory environment and ensuring regulatory
compliance. As a potent research compound, all materials contaminated with FR900359 must
be treated as hazardous chemical waste.

Researchers, scientists, and drug development professionals must adhere to strict protocols to
mitigate risks associated with exposure and environmental release. The following procedures
are based on established best practices for hazardous chemical waste management.

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to handle FR900359 with the
appropriate personal protective equipment (PPE). This material should be considered
hazardous until comprehensive toxicological properties are known.[1]

o Engineering Controls: Handle FR900359 in a well-ventilated area, preferably within a
certified chemical fume hood.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety goggles or a face shield.

o Skin Protection: Wear chemical-resistant gloves and a lab coat.
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o Respiratory Protection: Avoid inhalation. If dusts or aerosols may be generated, use
appropriate respiratory protection.

o General Hygiene: Do not ingest, inhale, or allow contact with eyes, skin, or clothing. Wash
hands thoroughly after handling.[1]

Step-by-Step Disposal Protocol

The disposal of FR900359 and any contaminated materials must be managed through your
institution's hazardous waste program. Do not dispose of this compound in the regular trash or
down the drain.[2][3]

o Waste Identification and Segregation:
o Treat all forms of FR900359 waste as hazardous chemical waste. This includes:
» Unused or expired solid compound.
= Solutions containing FR900359.
» Contaminated consumables (e.g., pipette tips, vials, tubes, gloves, bench paper).

o Segregate FR900359 waste from other chemical waste streams to prevent potentially
dangerous reactions. Store separately from incompatible materials such as strong
oxidizing agents, acids, and bases.[4]

e Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container compatible
with the chemical. The container must have a secure, tight-fitting lid.[4][5]

o Keep the waste container closed at all times, except when adding waste.[5][6]
e Labeling:

o Clearly label the waste container with the words "Hazardous Waste".[5]
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o The label must include the full chemical name: "FR900359". Do not use abbreviations.[5]

[7]
o Indicate the primary hazards (e.g., "Toxic," "Handle with Care").
o Include the date when the first item of waste was placed in the container.

e Accumulation and Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA) within the laboratory.[4]

o This area should be secure, away from general lab traffic, and ideally within secondary
containment to catch any potential leaks.[5]

e Disposal Request and Pickup:

o Once the container is full or ready for disposal, follow your institution's specific procedures
to request a pickup from the Environmental Health and Safety (EHS) or equivalent
department.

o Do not attempt to transport the hazardous waste yourself. Disposal must be conducted by
a licensed and reputable hazardous waste disposal company.[7]

Quantitative Data and Physical Properties

The following table summarizes key quantitative and physical data for FR900359, compiled
from supplier information.
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Property Value Reference
CAS Number 107530-18-7 [8]
Molecular Formula C49H75N7015 [1][8]
Formula Weight 1002.2 g/mol [1][8]
Appearance Crystalline solid [1]

Purity >95% [1][8]
Storage Temperature -20°C [1]
Solubility Soluble in Chloroform [1][8]

Experimental Protocols Referenced

While specific experimental protocols for the disposal of FR900359 are not publicly available,
the procedures outlined above are derived from standard protocols for the disposal of potent,
hazardous laboratory chemicals. The core methodology is as follows:

» Risk Assessment: Before handling, review the Safety Data Sheet (SDS) and any available
safety information to understand the potential hazards.

» Containment: Perform all manipulations that could generate dust or aerosols within a
chemical fume hood.

o Segregation: At the point of generation, separate all contaminated materials into a dedicated,
properly labeled hazardous waste container.

e Documentation: Maintain an accurate record of the waste contents.

o Professional Disposal: Arrange for collection and final disposal by certified EHS personnel or
an approved hazardous waste contractor. The recommended final disposal method for such
compounds is typically high-temperature incineration.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper management and disposal

of FR900359 waste in a laboratory setting.

Start:
FR900359 Waste Generated

Begin Handling

A 4

Step 1:
Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2:
Identify as Hazardous Waste
(Solid, Liquid, Contaminated PPE)

Step 3:
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Step 5:
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Step 6:
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Caption: General workflow for laboratory chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1674037?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

